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Compound Name: Angiotensinogen (1-13) (human)

Cat. No.: B12374091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of methodologies for quantifying Angiotensinogen

and Angiotensin II, crucial peptides in the renin-angiotensin system (RAS). Understanding the

correlation between the precursor, Angiotensinogen, and the primary effector peptide,

Angiotensin II, is fundamental for research in hypertension, cardiovascular disease, and renal

pathophysiology. This document outlines common experimental approaches, presents typical

quantitative data, and details the underlying signaling pathway.

Data Presentation: Angiotensinogen and
Angiotensin II Levels in Human Plasma/Serum
Direct quantitative correlation studies between the specific N-terminal fragment

Angiotensinogen (1-13) and Angiotensin II are not extensively available in the literature.

However, numerous studies have established baseline and pathological concentrations of total

Angiotensinogen and Angiotensin II. The following table summarizes representative

concentrations found in human plasma and serum, providing a basis for comparison in

experimental design.
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Analyte Method Sample Type
Concentration
Range

Reference

Total

Angiotensinogen
ELISA Plasma 28 - 71 µg/mL [1]

Total

Angiotensinogen
ELISA Serum

~1 µM (approx.

60 µg/mL)
[1]

Angiotensin II LC-MS/MS Plasma 3.3 - 700 pmol/L [2]

Angiotensin II LC-MS/MS Plasma
Age 21-30: 4.4-

17.7 pmol/L
[2]

Angiotensin II LC-MS/MS Plasma
Age 31-60: 3.9-

12.8 pmol/L
[2]

Angiotensin II
Radioimmunoass

ay
Plasma

Varies with

posture and diet
[3]

Signaling Pathway: The Renin-Angiotensin System
The renin-angiotensin system (RAS) is a cascade of enzymatic reactions that regulates blood

pressure and fluid balance.[4][5] The pathway is initiated by the cleavage of Angiotensinogen

by renin, leading to the production of Angiotensin II, the primary active peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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